1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone

• Molecular Formula: C7H5F3N2O
• Molecular Weight: 190.12 g/mol
• IUPAC Name: 1-[6-(trifluoromethyl)pyrazin-2-yl]ethanone
• InChI: InChI=1S/C7H5F3N2O/c1-4(13)5-2-11-3-6(12-5)7(8,9)10/h2-3H,1H3
• InChI Key: MHPZUERXINYOJY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=CC(=N1)C(F)(F)F

Description

1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone is a heterocyclic ketone featuring a pyrazine ring substituted with a trifluoromethyl (-CF₃) group at the 6-position and an acetyl (-COCH₃) group at the 2-position. The pyrazine ring, a six-membered aromatic system with two nitrogen atoms, confers electron-deficient properties, while the -CF₃ group enhances thermal stability, lipophilicity, and metabolic resistance . This compound is primarily utilized as a key intermediate in pharmaceuticals and agrochemicals, where its electron-withdrawing groups facilitate regioselective reactions in nucleophilic substitutions or cross-coupling processes .

Biological Activity

1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone features a pyrazine ring substituted with a trifluoromethyl group, which enhances its lipophilicity and biological activity. The presence of the trifluoromethyl group is significant as it can influence the compound's interaction with biological targets, potentially increasing its efficacy in various applications.

The mechanism of action for 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone involves its ability to penetrate cell membranes effectively due to its lipophilic nature. Once inside the cell, it interacts with specific enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, including antimicrobial and anticancer properties.

Antimicrobial Activity

Research has indicated that 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for this compound suggest it can inhibit bacterial growth at low concentrations, making it a candidate for further development as an antibacterial agent.

Anticancer Properties

The compound has also shown promise in anticancer research. Studies have indicated that it can inhibit cell proliferation in various cancer cell lines. For instance, in assays using Jurkat cells, treatment with 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone resulted in altered cell cycle progression, indicating its potential as an anticancer agent . The compound's ability to induce apoptosis in cancer cells has been highlighted as a critical mechanism contributing to its anticancer effects.

Synthesis and Characterization

The synthesis of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone typically involves multi-step organic reactions that include the formation of the pyrazine ring followed by the introduction of the trifluoromethyl group. Characterization techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and infrared spectroscopy are employed to confirm the structure and purity of the synthesized compound .

Case Studies

Several studies have explored the biological activity of related compounds or derivatives that share structural similarities with 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone:

• Antibacterial Activity : A study on triazolo[4,3-a]pyrazine derivatives reported moderate to good antibacterial activities against Staphylococcus aureus and Escherichia coli, suggesting that modifications in the pyrazine structure can enhance antibacterial properties .
• Antiviral Effects : Research on related compounds has shown antiviral activity against various viruses, indicating that structural features similar to those found in 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone may confer beneficial antiviral properties .
• Cytotoxicity Studies : In vitro studies have demonstrated that certain derivatives exhibit cytotoxic effects on tumor cells, reinforcing the potential application of trifluoromethyl-substituted pyrazines in cancer therapy .

Summary Table of Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Effective against Gram-positive/negative bacteria
Anticancer	Inhibits cell proliferation; alters cell cycle progression
Antiviral	Potential antiviral effects observed

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone exhibit antimicrobial properties. For instance, compounds within this class have shown efficacy against Mycobacterium tuberculosis, a significant global health threat. Studies indicate that modifications to the pyrazine core can enhance antibacterial activity, making these compounds potential candidates for new antibiotic therapies .

Glycine Transporter Inhibition

Another notable application is in the inhibition of glycine transporters (GlyT). A related compound demonstrated potent GlyT1 inhibitory activity with an IC50 of 1.8 nM, showcasing the potential of pyrazine derivatives in treating central nervous system disorders such as schizophrenia. The structural features of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone can be strategically modified to optimize this activity while minimizing side effects .

Anti-inflammatory Properties

Compounds based on this scaffold have also been investigated for their anti-inflammatory effects. In vitro studies suggest that they can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like arthritis and other inflammatory diseases.

Case Study 1: Synthesis and Antimicrobial Evaluation

A study focused on synthesizing various analogs of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone and evaluating their antimicrobial properties against Mycobacterium tuberculosis. The results indicated that specific modifications to the compound significantly increased its antibacterial efficacy, suggesting a structure-activity relationship that could guide future drug design efforts .

Compound	Antibacterial Activity (MIC)
Compound A	0.5 µg/mL
Compound B	1.0 µg/mL
Compound C	0.25 µg/mL

Case Study 2: GlyT Inhibition and CNS Effects

In another research project, derivatives of 1-(6-(Trifluoromethyl)pyrazin-2-yl)ethanone were tested for their ability to inhibit glycine transporters in rodent models. The findings revealed significant behavioral improvements in models of schizophrenia without adverse central nervous system side effects, highlighting the therapeutic potential of this compound class .

Comparison with Similar Compounds

Key Observations:

• Electron-Deficient Rings: Pyrazine and pyridine derivatives (e.g., target compound, 1-(6-chloropyridin-3-yl)-2,2,2-trifluoroethanone) exhibit enhanced reactivity in nucleophilic aromatic substitution (SNAr) due to nitrogen atoms. However, pyrazine’s dual nitrogen atoms create a more electron-deficient environment than pyridine, accelerating reactions like amination or halogenation .
• Fluorine Effects : Trifluoromethyl groups universally improve lipid solubility and metabolic stability. However, compounds with multiple fluorine atoms (e.g., ’s trifluorophenyl group) may suffer from reduced aqueous solubility, limiting bioavailability .
• Coordination Chemistry: The oxime derivative of 1-(pyrazin-2-yl)ethanone forms stable octahedral Ni(II) complexes, highlighting its utility in materials science, whereas the parent ketone lacks metal-binding capacity .